Cas no 1467060-19-0 (Methyl 3-(4-bromophenyl)pyrrolidine-1-carboxylate)

• Product Name: Methyl 3-(4-bromophenyl)pyrrolidine-1-carboxylate
• CAS No: 1467060-19-0
• MF: C₁₂H₁₄BrNO₂
• MW: 284.149062633514
• CID: 4823058
• Update Time: 2025-05-19

Methyl 3-(4-bromophenyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-bromophenyl)pyrrolidine-1-carboxylate
• Methyl 3-(4-bromophenyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C12H14BrNO2/c1-16-12(15)14-7-6-10(8-14)9-2-4-11(13)5-3-9/h2-5,10H,6-8H2,1H3
• InChI Key： NKIUXUFQTFHOCG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CN(C(=O)OC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5

Additional information on Methyl 3-(4-bromophenyl)pyrrolidine-1-carboxylate

Comprehensive Overview of Methyl 3-(4-bromophenyl)pyrrolidine-1-carboxylate (CAS No. 1467060-19-0)

Methyl 3-(4-bromophenyl)pyrrolidine-1-carboxylate (CAS No. 1467060-19-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrrolidine core and 4-bromophenyl substituent, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery and material science applications.

The pyrrolidine ring, a five-membered nitrogen heterocycle, is a common motif in medicinal chemistry due to its conformational rigidity and ability to enhance pharmacokinetic properties. The incorporation of a bromophenyl group further expands its utility, enabling cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig reactions. These transformations are pivotal in constructing complex molecular architectures, particularly in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators.

Recent trends in organic synthesis highlight the growing demand for Methyl 3-(4-bromophenyl)pyrrolidine-1-carboxylate as a precursor for small-molecule therapeutics. Researchers are increasingly exploring its potential in targeting neurodegenerative diseases and cancer, aligning with the surge in interest for precision medicine. The compound's CAS No. 1467060-19-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic perspective, the carboxylate moiety in Methyl 3-(4-bromophenyl)pyrrolidine-1-carboxylate offers functionalization opportunities, such as hydrolysis or amidation, to diversify its applications. This adaptability is crucial for high-throughput screening campaigns, where rapid derivatization is essential. Moreover, the bromine atom acts as a handle for palladium-catalyzed reactions, a cornerstone of modern fragment-based drug design.

Environmental and regulatory considerations also play a role in the compound's usage. While Methyl 3-(4-bromophenyl)pyrrolidine-1-carboxylate is not classified as hazardous, its handling requires standard laboratory precautions. The compound's stability under ambient conditions and compatibility with green chemistry principles make it a sustainable choice for industrial-scale applications.

In summary, Methyl 3-(4-bromophenyl)pyrrolidine-1-carboxylate (CAS No. 1467060-19-0) exemplifies the intersection of synthetic utility and biomedical relevance. Its role in advancing drug discovery and material science underscores its importance in contemporary research. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in organic chemistry and beyond.